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Compound of Interest

Compound Name: 1,1,2,2-Tetrachloroethane-d2

Cat. No.: B1582424 Get Quote

An In-depth Technical Guide to 1,1,2,2-
Tetrachloroethane-d2
This technical guide provides a comprehensive overview of 1,1,2,2-Tetrachloroethane-d2, a

deuterated solvent primarily utilized in Nuclear Magnetic Resonance (NMR) spectroscopy. The

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical analysis, offering detailed information on its chemical structure,

properties, and applications.

Chemical Structure and Formula
1,1,2,2-Tetrachloroethane-d2 is the deuterated isotopologue of 1,1,2,2-tetrachloroethane,

where the two hydrogen atoms are replaced with deuterium. This substitution is critical for its

application in ¹H NMR spectroscopy, as deuterium is "silent" in the proton NMR spectrum, thus

preventing solvent-signal interference.

Chemical Formula: C₂D₂Cl₄ or C2Cl4D2.[1][2]

Linear Formula: Cl₂CDCDCl₂.[3][4][5][6]

IUPAC Name: 1,1,2,2-tetrachloro-1,2-dideuterioethane.

SMILES: [2H]C(Cl)(Cl)C([2H])(Cl)Cl.[3][7]
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InChI Key: QPFMBZIOSGYJDE-QDNHWIQGSA-N.[3][7]

The molecular structure consists of a two-carbon backbone with two chlorine atoms and one

deuterium atom attached to each carbon atom.

Physicochemical Properties
The following table summarizes the key quantitative data for 1,1,2,2-Tetrachloroethane-d2.

Property Value

CAS Number 33685-54-0[1][2][3][4][5][6][7]

Molecular Weight 169.86 g/mol [2][3][4][5][6]

Density
1.62 g/mL at 25 °C[2][3]; 1.595 g/cm³ at 20 °C[8]

[9]

Boiling Point
145-146 °C at 737 mmHg[2][3]; 146.5 °C[2]; 146

°C[8]

Melting Point -36 °C[9]; -42.5 °C[8]; -44 °C[2]

Refractive Index n20/D 1.493[2][3]

Vapor Pressure 6.6 hPa at 20 °C[2][9]

Solubility

Slightly soluble in water (3 g/L)[2][9][10]. Soluble

in ether, chloroform, ethanol,

tetrachloromethane, methanol, acetone,

petroleum spirit, carbon disulfide, dimethyl

formamide, and benzene[2][10].

Isotopic Purity
≥99.5 atom % D[3]; Deuteration degree min.

99.5%[1][9]

Experimental Protocols
Application as an NMR Solvent
1,1,2,2-Tetrachloroethane-d2 is primarily employed as a solvent in NMR spectroscopy for the

characterization of organic structures.[8] Its high boiling point makes it suitable for high-
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temperature NMR experiments, for instance, in the analysis of polymers.[11]

Methodology for NMR Sample Preparation:

Analyte Preparation: Ensure the analyte to be studied is dry and free of residual solvents.

Solvent Selection: Choose 1,1,2,2-Tetrachloroethane-d2 for its appropriate chemical shift

range and temperature stability for the desired experiment.

Dissolution: Dissolve a precisely weighed amount of the analyte in a known volume of

1,1,2,2-Tetrachloroethane-d2 (typically 0.5-0.7 mL for a standard 5 mm NMR tube).

Homogenization: Ensure complete dissolution by gentle vortexing or sonication.

Transfer: Transfer the solution to an NMR tube.

Analysis: Acquire the NMR spectrum. The absence of proton signals from the solvent allows

for a clear and unobstructed view of the analyte's proton signals.[12]

Synthesis Overview
While detailed protocols for the deuteration of 1,1,2,2-tetrachloroethane are proprietary to

manufacturers, the synthesis of the non-deuterated precursor is well-established. The general

principle for producing the deuterated form involves the substitution of hydrogen atoms with

deuterium.[12]

General Synthesis of 1,1,2,2-Tetrachloroethane (Non-Deuterated):

From Ethylene: The catalytic addition of chlorine to ethylene is a common method that yields

high-purity 1,1,2,2-tetrachloroethane.[13]

From Acetylene: The reaction of acetylene with chlorine in the presence of a catalyst such as

ferric chloride, using 1,1,2,2-tetrachloroethane as the solvent, can produce the target

compound with high yield.[14]

The subsequent deuteration process would involve an isotopic exchange reaction to replace

the protons with deuterons.
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Visualizations
Logical Workflow for NMR Analysis
The following diagram illustrates the typical workflow for using 1,1,2,2-Tetrachloroethane-d2
in an NMR experiment.
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Caption: Workflow for NMR analysis using 1,1,2,2-Tetrachloroethane-d2.

Conceptual Synthesis Pathway
This diagram outlines the conceptual steps for the synthesis of 1,1,2,2-Tetrachloroethane-d2.
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Caption: Conceptual pathway for the synthesis of 1,1,2,2-Tetrachloroethane-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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